![molecular formula C7H16ClNS B6178460 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers CAS No. 2567495-96-7](/img/no-structure.png)
3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers
Description
The compound “3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride” is likely a salt formed from the reaction of the base “3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine” with hydrochloric acid. The “methylsulfanyl” group (also known as a thioether) and the “cyclobutan-1-amine” group suggest that this compound may have interesting chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by a four-membered cyclobutane ring, with an amine (-NH2) group and a methylsulfanyl (CH3-S-) group attached. The presence of these groups could result in interesting reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of an amine group could make this compound a weak base. The cyclobutane ring could contribute to the compound’s stability, and the thioether group could affect its reactivity .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride involves the reaction of cyclobutanone with methyl mercaptan to form 3-(methylsulfanyl)cyclobutanone, which is then reacted with ethylenediamine to form 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine. The amine is then converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Cyclobutanone", "Methyl mercaptan", "Ethylenediamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with methyl mercaptan in the presence of a base such as sodium hydroxide to form 3-(methylsulfanyl)cyclobutanone.", "Step 2: 3-(Methylsulfanyl)cyclobutanone is then reacted with ethylenediamine in the presence of a catalyst such as palladium on carbon to form 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine.", "Step 3: The amine is then converted to its hydrochloride salt by reaction with hydrochloric acid." ] } | |
CAS No. |
2567495-96-7 |
Molecular Formula |
C7H16ClNS |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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